molecular formula C9H7BrN2 B11880047 2-Bromo-6-cyclopropylnicotinonitrile

2-Bromo-6-cyclopropylnicotinonitrile

Cat. No.: B11880047
M. Wt: 223.07 g/mol
InChI Key: BFAWGPCKUGNEST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Bromo-6-cyclopropylnicotinonitrile is a substituted pyridine derivative featuring a bromine atom at the 2-position and a cyclopropyl group at the 6-position of the nicotinonitrile scaffold. This compound is of significant interest in pharmaceutical and agrochemical research due to its structural motifs, which enable diverse reactivity. The cyclopropyl moiety introduces steric and electronic effects, influencing both reactivity and interactions with biological targets.

Properties

IUPAC Name

2-bromo-6-cyclopropylpyridine-3-carbonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H7BrN2/c10-9-7(5-11)3-4-8(12-9)6-1-2-6/h3-4,6H,1-2H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BFAWGPCKUGNEST-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1C2=NC(=C(C=C2)C#N)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H7BrN2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

223.07 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

2-Bromo-6-cyclopropylnicotinonitrile is a compound belonging to the class of nicotinonitriles, characterized by a bromine atom, a cyclopropyl group, and a nitrile functional group attached to the nicotinic acid structure. Its molecular formula is C9_9H8_8BrN2_2 with a molecular weight of approximately 224.07 g/mol. This compound has garnered attention for its potential biological activities, particularly as an enzyme inhibitor and its antimicrobial properties.

Chemical Structure and Properties

The unique substitution pattern on the aromatic ring of 2-Bromo-6-cyclopropylnicotinonitrile influences its chemical reactivity and biological activity. The presence of the bromine atom and cyclopropyl group contributes to its versatility in organic synthesis and medicinal chemistry applications.

PropertyValue
Molecular FormulaC9_9H8_8BrN2_2
Molecular Weight224.07 g/mol
Functional GroupsBromine, Cyclopropyl, Nitrile

Enzyme Inhibition

Research indicates that 2-Bromo-6-cyclopropylnicotinonitrile exhibits significant enzyme inhibitory activity. It interacts with specific enzymes involved in various metabolic pathways. Although the precise mechanisms are not fully understood, it is believed that these interactions may modulate enzyme activity, providing a basis for its potential therapeutic applications.

Antimicrobial Properties

The compound has been studied for its antimicrobial properties. Preliminary data suggest that it may inhibit the growth of certain bacterial strains, making it a candidate for further investigation in antimicrobial drug development.

Case Studies and Research Findings

  • Mechanism of Action :
    • Studies have shown that 2-Bromo-6-cyclopropylnicotinonitrile can bind to specific molecular targets, altering their function. This binding may inhibit the activity of enzymes critical for cell proliferation and metabolism, which is particularly relevant in cancer research .
  • Comparative Studies :
    • In comparative studies with structurally similar compounds, 2-Bromo-6-cyclopropylnicotinonitrile demonstrated distinct biological activities due to its unique structural features. For example, compounds like 6-Cyclopropyl-4-methylnicotinonitrile showed different efficacy profiles in various assays .
  • Synthetic Approaches :
    • The synthesis of 2-Bromo-6-cyclopropylnicotinonitrile has been optimized for yield and purity using various reagents and conditions. Continuous synthesis methods have been explored to enhance production efficiency while maintaining compound integrity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize its properties, 2-Bromo-6-cyclopropylnicotinonitrile is compared below with other nicotinonitrile derivatives. Key differences in substituents, reactivity, and applications are highlighted.

Structural and Functional Group Analysis

Compound Name Substituents (Position) Key Functional Features
2-Bromo-6-cyclopropylnicotinonitrile Br (2), cyclopropyl (6) Bromine (leaving group), nitrile (stabilizing), cyclopropyl (steric/electronic effects)
6-Amino-5-nitropicolinonitrile NH₂ (6), NO₂ (5) Amino (nucleophilic), nitro (electron-withdrawing)
2-Chloronicotinonitrile Cl (2) Chlorine (less reactive leaving group than Br)
5-Cyano-2-fluoropyridine F (2), CN (5) Fluorine (strong electron-withdrawing), nitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.